Cas no 57666-46-3 (N-({5-3-(trifluoromethyl)phenylfuran-2-yl}methylidene)hydroxylamine)

• Product Name: N-({5-3-(trifluoromethyl)phenylfuran-2-yl}methylidene)hydroxylamine
• CAS No: 57666-46-3
• MF: C₁₂H₈F₃NO₂
• MW: 255.192633628845
• CID: 5226047
• PubChem ID: 14698709
• Update Time: 2025-10-28

N-({5-3-(trifluoromethyl)phenylfuran-2-yl}methylidene)hydroxylamine Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxaldehyde, 5-[3-(trifluoromethyl)phenyl]-, oxime
• N-({5-3-(trifluoromethyl)phenylfuran-2-yl}methylidene)hydroxylamine

• Inchi： 1S/C12H8F3NO2/c13-12(14,15)9-3-1-2-8(6-9)11-5-4-10(18-11)7-16-17/h1-7,17H
• InChI Key： MAOLWMOVMYZMQJ-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CC(C(F)(F)F)=C2)=CC=C1C=NO

Additional information on N-({5-3-(trifluoromethyl)phenylfuran-2-yl}methylidene)hydroxylamine

Introduction to N-({5-3-(trifluoromethyl)phenylfuran-2-yl}methylidene)hydroxylamine and Its Significance in Modern Chemical Biology

N-({5-3-(trifluoromethyl)phenylfuran-2-yl}methylidene)hydroxylamine, a compound with the CAS number 57666-46-3, represents a fascinating molecule in the realm of chemical biology. This compound, characterized by its intricate structure and unique functional groups, has garnered significant attention due to its potential applications in pharmaceutical research and drug development. The presence of a trifluoromethyl group and a furan moiety in its molecular framework imparts distinct chemical properties that make it a valuable candidate for further exploration.

The N-(5-3-(trifluoromethyl)phenylfuran-2-ylmethylidene)hydroxylamine structure is not merely a synthetic curiosity but also a testament to the growing sophistication in medicinal chemistry. The trifluoromethyl group, known for its ability to enhance metabolic stability and binding affinity, is particularly noteworthy. This feature has been extensively studied in the development of bioactive molecules, where it often plays a pivotal role in optimizing pharmacokinetic profiles. The furan ring, on the other hand, contributes to the molecule's overall electronic properties and can influence its interactions with biological targets.

In recent years, there has been a surge in research focused on the development of novel heterocyclic compounds with potential therapeutic applications. Among these, furan derivatives have emerged as a prominent class of molecules due to their diverse biological activities. The compound in question, N-(5-3-(trifluoromethyl)phenylfuran-2-ylmethylidene)hydroxylamine, is part of this exciting trend. Its unique structural features make it an attractive scaffold for designing molecules that can interact with biological targets in novel ways.

The significance of this compound is further underscored by its potential role in addressing unmet medical needs. In particular, its structure suggests that it may possess properties conducive to inhibiting key enzymes or receptors involved in various diseases. While specific applications are still under investigation, preliminary studies indicate that such molecules could be valuable in the treatment of conditions ranging from inflammation to cancer.

One of the most compelling aspects of N-(5-3-(trifluoromethyl)phenylfuran-2-ylmethylidene)hydroxylamine is its synthetic accessibility. The presence of well-defined functional groups allows for modular design and modification, enabling chemists to fine-tune its properties for specific applications. This flexibility is crucial in drug discovery, where iterative design and optimization are often necessary to achieve desired pharmacological outcomes.

The trifluoromethyl group's influence on the molecule's reactivity and selectivity cannot be overstated. In many cases, it serves as a critical determinant of how a compound behaves within a biological system. By modulating electronic effects and steric hindrance, this group can significantly impact binding affinity and metabolic stability. These factors are paramount in determining the efficacy and safety of potential drugs.

Furan derivatives have also shown promise in the development of bioactive molecules due to their ability to engage with various biological targets. The oxygen atom within the furan ring can participate in hydrogen bonding interactions, while the aromatic system provides opportunities for π-stacking interactions with biological partners. These features make furan-based compounds versatile tools for modulating biological processes.

In conclusion, N-(5-3-(trifluoromethyl)phenylfuran-2-ylmethylidene)hydroxylamine (CAS number 57666-46-3) is a compound of considerable interest in chemical biology and pharmaceutical research. Its unique structural features, including the presence of a trifluoromethyl group and a furan moiety, endow it with properties that make it an attractive candidate for further exploration. As research continues to uncover new applications for this class of molecules, N-(5-3-(trifluoromethyl)phenylfuran-2-ylmethylidene)hydroxylamine is poised to play an important role in addressing some of today's most pressing medical challenges.